Cas no 90940-45-7 (α-Tocopherol Phosphate Disodium Salt)

• Product Name: α-Tocopherol Phosphate Disodium Salt
• CAS No: 90940-45-7
• Molecular Formula: C₂₉H₄₉O₂-^.H₂O₄P-^.₂[Na+]
• Molecular Weight: 572.66504
• CID: 807022
• PubChem ID: 44145200

α-Tocopherol Phosphate Disodium Salt Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,6-(dihydrogen phosphate), sodium salt (1:2), (2R)-
• α-Tocopherol Phosphate Disodium Salt
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-,6-(dihydrogen phosphate), sodium s
• disodium dihydrogen phosphate [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-olate
• disodium,dihydrogen phosphate,(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-olate
• Disodium alpha-tocopheryl phosphate, D-
• Sodium dihydrogen phosphate 2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-olate (2/1/1)
• UNII-7D2U5UV9RA
• disodium;dihydrogen phosphate;(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-olate
• Disodium dihydrogen phosphate (2R(2R*(4R*,8R*)))-3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-olate
• 7D2U5UV9RA
• EINECS 292-690-7
• 90940-45-7
• alpha-tocopherol phosphate disodium salt
• DTXSID50920047
• NSNSAZAABCQIFP-TXSQEWSBSA-L
• G90884

• InChIKey： NSNSAZAABCQIFP-TXSQEWSBSA-L
• Inchi： InChI=1S/C29H50O2.2Na.H3O4P/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29;;;1-5(2,3)4/h20-22,30H,9-19H2,1-8H3;;;(H3,1,2,3,4)/q;2*+1;/p-2/t21-,22-,29-;;;/m1.../s1
• SMILES： CC1=C(C2=C(CCC(O2)(C)CCCC(C)CCCC(C)CCCC(C)C)C(=C1[O-])C)C.OP(=O)(O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 228.077789
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.077789
• Heavy Atom Count: 15
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 59.4

Experimental Properties

• LogP: 8.78800
• PSA: 122.69000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds